Cas no 1361693-48-2 (Methyl 5-fluoro-6-(3,4,5-trichlorophenyl)picolinate)

• Product Name: Methyl 5-fluoro-6-(3,4,5-trichlorophenyl)picolinate
• CAS No: 1361693-48-2
• MF: C₁₃H₇Cl₃FNO₂
• MW: 334.557584047318
• CID: 4967403
• Update Time: 2025-06-08

Methyl 5-fluoro-6-(3,4,5-trichlorophenyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-fluoro-6-(3,4,5-trichlorophenyl)picolinate

• Inchi： 1S/C13H7Cl3FNO2/c1-20-13(19)10-3-2-9(17)12(18-10)6-4-7(14)11(16)8(15)5-6/h2-5H,1H3
• InChI Key： HHUDWFPIUQBIMW-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C(=CC=C(C(=O)OC)N=1)F)Cl)Cl

Computed Properties

• Exact Mass: 332.952640 g/mol
• Monoisotopic Mass: 332.952640 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 39.2
• Molecular Weight: 334.6

Additional information on Methyl 5-fluoro-6-(3,4,5-trichlorophenyl)picolinate

Comprehensive Overview of Methyl 5-fluoro-6-(3,4,5-trichlorophenyl)picolinate (CAS No. 1361693-48-2)

Methyl 5-fluoro-6-(3,4,5-trichlorophenyl)picolinate (CAS No. 1361693-48-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique picolinate core and trichlorophenyl substitution, exhibits properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of Methyl 5-fluoro-6-(3,4,5-trichlorophenyl)picolinate", "applications of CAS 1361693-48-2", and "picolinate derivatives in drug discovery", reflecting its relevance in modern scientific inquiries.

The structural features of Methyl 5-fluoro-6-(3,4,5-trichlorophenyl)picolinate include a fluoro substituent at the 5-position and a 3,4,5-trichlorophenyl group at the 6-position of the picolinate ring. This arrangement contributes to its potential bioactivity, particularly in modulating enzyme interactions or serving as a building block for more complex molecules. Recent trends in AI-driven drug discovery and green chemistry have further highlighted the importance of such compounds, as they align with the demand for sustainable and efficient synthetic routes. Searches for "eco-friendly synthesis of picolinates" or "computational modeling of trichlorophenyl derivatives" underscore this shift in focus.

In the pharmaceutical sector, Methyl 5-fluoro-6-(3,4,5-trichlorophenyl)picolinate is often explored for its potential role in kinase inhibition or as a precursor for anticancer agents. The presence of both halogen and ester functionalities allows for versatile chemical modifications, making it a candidate for structure-activity relationship (SAR) studies. Queries like "picolinate-based kinase inhibitors" and "trichlorophenyl motifs in medicinal chemistry" are common among researchers aiming to optimize drug efficacy and selectivity.

From an agrochemical perspective, this compound's trichlorophenyl moiety is of particular interest due to its potential pesticidal or herbicidal activity. The integration of fluoro and chloro substituents often enhances the stability and bioavailability of agrochemicals, addressing challenges such as pest resistance and environmental persistence. Popular search terms like "halogenated picolinates in crop protection" and "sustainable agrochemical design" reflect the growing emphasis on safer and more effective solutions.

The synthesis of Methyl 5-fluoro-6-(3,4,5-trichlorophenyl)picolinate typically involves multi-step reactions, including cross-coupling and esterification processes. Advances in catalytic methods and flow chemistry have streamlined its production, reducing waste and improving yields. Searches for "optimized synthesis of CAS 1361693-48-2" or "catalysts for picolinate formation" indicate a strong interest in methodological improvements.

In conclusion, Methyl 5-fluoro-6-(3,4,5-trichlorophenyl)picolinate (CAS No. 1361693-48-2) represents a versatile and scientifically significant compound with broad applications in pharmaceuticals and agrochemicals. Its unique structure and functional groups align with current research trends, including AI-assisted molecular design and green synthesis. As the scientific community continues to explore its potential, this compound will likely remain a focal point in innovative chemical development.